(E)-N'-(1-(4-(2-(4-cyanophenoxy)ethoxy)phenyl)ethylidene)-4-methylbenzenesulfonohydrazide

• IUPAC Name: N-[(E)-1-[4-[2-(4-cyanophenoxy)ethoxy]phenyl]ethylideneamino]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C24H23N3O4S/c1-18-3-13-24(14-4-18)32(28,29)27-26-19(2)21-7-11-23(12-8-21)31-16-15-30-22-9-5-20(17-25)6-10-22/h3-14,27H,15-16H2,1-2H3/b26-19+
• InChI Key: HWXWJFHLYQIWLN-LGUFXXKBSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=C(C)C2=CC=C(C=C2)OCCOC3=CC=C(C=C3)C#N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C(\C)/C2=CC=C(C=C2)OCCOC3=CC=C(C=C3)C#N
• Molecular Formula: C24H23N3O4S
• Molecular Weight: 449.5 g/mol

Description

The compound is an organic molecule with a complex structure. It contains a cyanophenoxy group, an ethoxy group, and a phenyl group, all connected by an ethylidene bridge. It also has a 4-methylbenzenesulfonohydrazide group.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The cyanophenoxy and ethoxy groups would likely contribute to the polarity of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the cyanophenoxy group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Dye-Sensitized Solar Cells (DSSCs)

• Experimental Details : Researchers have used the synthesized dye as a sensitizer in DSSCs. .

Electrochemical Applications

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Organic Electronics

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Photonic Devices

• Lasing Applications : The compound’s structure suggests potential as a laser dye. .

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a potential drug, future research could focus on studying its pharmacological effects, optimizing its synthesis, and conducting clinical trials.